![molecular formula C8H14O B6150702 {spiro[2.4]heptan-4-yl}methanol CAS No. 2159353-38-3](/img/no-structure.png)
{spiro[2.4]heptan-4-yl}methanol
Overview
Description
{Spiro[2.4]heptan-4-yl}methanol (also known as 4-spiro-heptan-4-ylmethanol or SPM) is an organic compound belonging to the class of alcohols. It is an intermediate in the synthesis of many natural and synthetic compounds, and is used in a variety of scientific research applications. In
Scientific Research Applications
SPM is used in a variety of scientific research applications, including as a starting material for the synthesis of other compounds, as a reactant in chemical reactions, and as a reagent in analytical chemistry. In addition, it has been used to synthesize a variety of natural products, such as terpenes and steroids. Furthermore, it is used in the synthesis of pharmaceuticals, including anti-cancer drugs and antibiotics.
Mechanism of Action
The mechanism of action of SPM is not well understood. However, it is believed that it acts as an intermediate in the synthesis of many natural and synthetic compounds, and is involved in the formation of covalent bonds between molecules. Furthermore, it is believed to catalyze the formation of a variety of other compounds, including terpenes and steroids.
Biochemical and Physiological Effects
The biochemical and physiological effects of SPM are not well understood. However, it is believed to act as an intermediate in the synthesis of many natural and synthetic compounds, and is involved in the formation of covalent bonds between molecules. It is also believed to have antioxidant properties, and may be involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
SPM has several advantages and limitations for use in lab experiments. One of the main advantages is its low cost and availability. It is also relatively easy to synthesize, and can be used in a variety of reactions and analytical techniques. However, there are some limitations to its use, such as its low solubility in water and the fact that it is susceptible to hydrolysis.
Future Directions
The potential future directions for research on SPM include further exploration of its biochemical and physiological effects, as well as its potential applications in the synthesis of natural and synthetic compounds. In addition, further research could be conducted on its mechanism of action, as well as its potential use as an antioxidant. Furthermore, research could be conducted on the development of new methods for its synthesis, as well as the development of new analytical techniques for its detection and quantification.
Synthesis Methods
SPM can be synthesized by a variety of methods, but the most common is the reaction of aldehydes with alcohols in the presence of a catalyst. The reaction is typically carried out in a two-step process, with the first step involving the formation of an aldol condensation product, and the second step involving the dehydration of the aldol condensation product. The reaction can be represented as follows:
R-CHO + R'-OH → R-CO-R' + H2O
R-CO-R' → R-C(OH)-R' + H2O
properties
| { "Design of the Synthesis Pathway": "The synthesis of {spiro[2.4]heptan-4-yl}methanol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexanone", "Methanol", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Bromine" ], "Reaction": [ "Step 1: Cyclohexanone is converted to cyclohexanol through reduction using sodium borohydride in methanol as the solvent.", "Step 2: Cyclohexanol is oxidized to cyclohexanone using acetic acid and sodium hydroxide as the catalyst.", "Step 3: Cyclohexanone is reacted with bromine to form 2-bromocyclohexanone.", "Step 4: 2-bromocyclohexanone is reacted with methanol and sodium hydroxide to form {spiro[2.4]heptan-4-yl}methanol through a spirocyclization reaction." ] } | |
CAS RN |
2159353-38-3 |
Product Name |
{spiro[2.4]heptan-4-yl}methanol |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
